2-Bromo-5-cyclopropoxy-N,N-dimethylnicotinamide

• Molecular Formula: C11H13BrN2O2
• Molecular Weight: 285.14 g/mol
• IUPAC Name: 2-bromo-5-cyclopropyloxy-N,N-dimethylpyridine-3-carboxamide
• InChI: InChI=1S/C11H13BrN2O2/c1-14(2)11(15)9-5-8(6-13-10(9)12)16-7-3-4-7/h5-7H,3-4H2,1-2H3
• InChI Key: JSVZLHJLZHITBM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=C(N=CC(=C1)OC2CC2)Br

Description

2-Bromo-5-cyclopropoxy-N,N-dimethylnicotinamide is a chemical compound with the molecular formula C11H13BrN2O2 and a molecular weight of 285.14 g/mol It is a derivative of nicotinamide, featuring a bromine atom and a cyclopropoxy group attached to the nicotinamide ring

Preparation Methods

The synthesis of 2-Bromo-5-cyclopropoxy-N,N-dimethylnicotinamide typically involves the following steps:

Starting Materials: The synthesis begins with nicotinamide as the core structure.

Cyclopropoxylation: The cyclopropoxy group is introduced through a nucleophilic substitution reaction, where a cyclopropyl alcohol reacts with the brominated nicotinamide.

N,N-Dimethylation: The final step involves the dimethylation of the amide nitrogen using reagents like dimethyl sulfate or methyl iodide under basic conditions.

Industrial production methods may involve optimization of these steps to improve yield and purity, as well as the use of continuous flow reactors for large-scale synthesis.

Chemical Reactions Analysis

2-Bromo-5-cyclopropoxy-N,N-dimethylnicotinamide undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted by nucleophiles such as amines, thiols, or alkoxides, leading to the formation of new derivatives.

Oxidation and Reduction: The compound can undergo oxidation reactions to form corresponding oxides or reduction reactions to remove the bromine atom.

Hydrolysis: The amide bond can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid and amine.

Common reagents used in these reactions include nucleophiles like sodium methoxide, oxidizing agents like potassium permanganate, and reducing agents like lithium aluminum hydride. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

2-Bromo-5-cyclopropoxy-N,N-dimethylnicotinamide has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-Bromo-5-cyclopropoxy-N,N-dimethylnicotinamide involves its interaction with specific molecular targets and pathways. The bromine atom and cyclopropoxy group contribute to its reactivity and binding affinity. The compound may inhibit certain enzymes or receptors, leading to its observed biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

2-Bromo-5-cyclopropoxy-N,N-dimethylnicotinamide can be compared with similar compounds such as:

2-Bromo-5-methoxy-N,N-dimethylnicotinamide: This compound has a methoxy group instead of a cyclopropoxy group, which may affect its reactivity and biological activity.

2-Bromo-5-chlorobenzonitrile: This compound features a nitrile group and a chlorine atom, leading to different chemical properties and applications.

2-Bromo-5-methoxyaniline:

The uniqueness of this compound lies in its specific substitution pattern and the presence of the cyclopropoxy group, which imparts distinct chemical and biological properties.